4-hydroxy-2-methyl-N-1,3,4-thiadiazol-2-yl-6-quinolinecarboxamide

• IUPAC Name: 2-methyl-4-oxo-N-(1,3,4-thiadiazol-2-yl)-1H-quinoline-6-carboxamide
• InChI: InChI=1S/C13H10N4O2S/c1-7-4-11(18)9-5-8(2-3-10(9)15-7)12(19)16-13-17-14-6-20-13/h2-6H,1H3,(H,15,18)(H,16,17,19)
• InChI Key: IMPADNMPSDRBGK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)C2=C(N1)C=CC(=C2)C(=O)NC3=NN=CS3
• Molecular Formula: C13H10N4O2S
• Molecular Weight: 286.31 g/mol

Description

4-hydroxy-2-methyl-N-1,3,4-thiadiazol-2-yl-6-quinolinecarboxamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is known for its unique properties, which make it a valuable tool for researchers in various fields.

Mechanism of Action

The mechanism of action of 4-hydroxy-2-methyl-N-1,3,4-thiadiazol-2-yl-6-quinolinecarboxamide is not yet fully understood. However, it is believed to act by inhibiting certain enzymes and proteins that are involved in various biological processes. This inhibition can lead to a variety of physiological effects, including anti-inflammatory and anti-cancer effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-hydroxy-2-methyl-N-1,3,4-thiadiazol-2-yl-6-quinolinecarboxamide are still being studied. However, research has shown that this compound has the potential to inhibit the growth of cancer cells, reduce inflammation, and improve cognitive function in animal models.

Advantages and Limitations for Lab Experiments

The advantages of using 4-hydroxy-2-methyl-N-1,3,4-thiadiazol-2-yl-6-quinolinecarboxamide in lab experiments include its potential to inhibit specific enzymes and proteins, making it a valuable tool for studying the mechanisms of various biological processes. However, the limitations of using this compound in lab experiments include its complex synthesis process and the need for further research to fully understand its mechanism of action.

Future Directions

There are several potential future directions for research on 4-hydroxy-2-methyl-N-1,3,4-thiadiazol-2-yl-6-quinolinecarboxamide. These include further studies on its potential use as an anti-cancer agent, its potential use in the treatment of Alzheimer's and Parkinson's diseases, and its potential as a tool for studying various biological processes. Additionally, further research is needed to fully understand the mechanism of action of this compound and to develop more efficient synthesis methods.
In conclusion, 4-hydroxy-2-methyl-N-1,3,4-thiadiazol-2-yl-6-quinolinecarboxamide is a valuable compound for scientific research due to its unique properties and potential applications. While further research is needed to fully understand its mechanism of action and develop more efficient synthesis methods, this compound has the potential to make significant contributions to the field of scientific research.

Synthesis Methods

The synthesis of 4-hydroxy-2-methyl-N-1,3,4-thiadiazol-2-yl-6-quinolinecarboxamide is a complex process that involves several steps. The most common method for synthesizing this compound is through the reaction of 2-methyl-4-nitroaniline with thiosemicarbazide, followed by the reaction of the resulting product with 2-chloro-3-formylquinoline.

Scientific Research Applications

The potential applications of 4-hydroxy-2-methyl-N-1,3,4-thiadiazol-2-yl-6-quinolinecarboxamide in scientific research are vast. This compound has been studied for its potential use in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. It has also been studied for its potential use as an anti-inflammatory agent and as a tool for studying the mechanisms of various biological processes.